Cas no 208117-20-8 (Butanoic acid, 2-hydroxy-2-methyl-, methyl ester, (2S)-)

• Product Name: Butanoic acid, 2-hydroxy-2-methyl-, methyl ester, (2S)-
• CAS No: 208117-20-8
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 1396196
• PubChem ID: 53807764
• Update Time: 2025-04-20

Butanoic acid, 2-hydroxy-2-methyl-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-2-methyl-, methyl ester, (2S)-
• methyl (2S)-2-hydroxy-2-methylbutanoate
• Methyl (S)-2-hydroxy-2-methylbutanoate
• 208117-20-8
• SCHEMBL3827004
• DTXSID80706811

• Inchi： 1S/C6H12O3/c1-4-6(2,8)5(7)9-3/h8H,4H2,1-3H3/t6-/m0/s1
• InChI Key： FMXYCZVOMYLMKM-LURJTMIESA-N
• SMILES： O[C@@](C(=O)OC)(C)CC

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53